Journal Name:Particle and Fibre Toxicology
Journal ISSN:1743-8977
IF:9.112
Journal Website:http://www.particleandfibretoxicology.com/
Year of Origin:2004
Publisher:BioMed Central Ltd.
Number of Articles Per Year:46
Publishing Cycle:Irregular
OA or Not:Yes
Simple surface modification of steel mesh for efficient oil/water separation via gravity filtration
Particle and Fibre Toxicology ( IF 9.112 ) Pub Date: 2023-07-18 , DOI: 10.1016/j.jwpe.2023.104063
Improving surface chemistry of a material is important for oil/water separation. In this work, we demonstrated a simple approach that could be employed to flexibly modify the properties of steel mesh to be either hydrophilicity or hydrophobicity for oil/water separation via gravity filtration. Dip-coating method was used to form a coating layer atop the mesh. Polyvinylpyrrolidone (PVP) and polyethylene glycol (PEG) were used to prepare hydrophilic coating, while poly(4-vinylpyridine) (P4VP) and triethoxy(octadecyl)silane (TEOS) were used to promote the mesh's hydrophobicity. Our findings showed that the mesh coated with PVP and PEG displayed improved surface hydrophilicity (i.e. lower water contact angle (WCA)) which led to increased water flux. Oppositely, the WCA of mesh increased from 126.4o to 135.3o and 142.5o, respectively when P4VP and TEOS were used as coating material. The PEG-coated mesh is the best filter in producing water as permeate (up to 578 L/m2.h) while the TEOS-coated mesh is excellent in transporting organic solvents (e.g., toluene, n-hexane and chloroform), achieving 999–1205 L/m2.h. The results also indicated that the modified meshes were able to attain >98 % oil/water separation efficiency with either oil or water as the permeate. The flux of modified-mesh was also stable over 20 filtration cycles and did not experience major changes after being immersed in toluene for 30 days. Our work demonstrated an alternative efficient way of treating oil/water mixture via gravity filtration in which either water or oil could be the permeate product depending on the surface properties of the mesh chosen.
Detail
Synthesis and characterization of binary bismuth tungstate-graphitic carbon nitride (BWO/g-C3N4) heterojunction nanocomposites for efficient photodegradation of ibuprofen in aqueous media
Particle and Fibre Toxicology ( IF 9.112 ) Pub Date: 2023-07-15 , DOI: 10.1016/j.jwpe.2023.104045
Bismuth tungstate-graphitic carbon nitride (BWO/g-C3N4) heterojunction composites were synthesized by wet-impregnation of bulk g-C3N4 nanosheet with octahedron-shaped BWO, characterized and investigated for their photocatalytic capacity in the oxidative degradation of ibuprofen, under visible light irradiation. The characterization of the synthesized composites was done using X-ray diffraction, UV–Vis diffuse reflectance spectroscopy, transmission electron microscopy, high-resolution transmission electron microscopy equipped with EDS, photoluminescence spectroscopy, N2 adsorption-desorption analysis, and thermogravimetric analysis. The synthesized heterojunction composites of different masses of BWO/g-C3N4 showed superior photocatalytic performance for the degradation of ibuprofen, compared to pure BWO and g-C3N4 nanoparticles. The photodegradation efficiency of the 7 wt% BWO/g-C3N4 composite for the degradation of ibuprofen was 94.80 %, which is about 5 and 6 folds higher than those of pure BWO nanoparticles and g-C3N4 nanosheets, respectively. The enhancement in the photocatalytic performance of the BWO/g-C3N4 heterojunction composites may be due to the energy-lowering effect resulting from reduced bandgap of 2.43 eV, which is caused by the coupling of BWO and g-C3N4. The improved composite surface area of 46.15 m2/g facilitates effective charge separation of the photogenerated electron-hole pairs in the composites. Active species trapping experiments showed that the •OH and h+ reactive species were the main radicals involved in the catalytic degradation process ibuprofen. A 67.20 % degradation efficiency was achieved when the composite was tested for practical application in the degradation of ibuprofen in wastewater samples.
Detail
Abundance, characteristics, and removal of microplastics in different wastewater treatment plants in a Yangtze River Delta city of China
Particle and Fibre Toxicology ( IF 9.112 ) Pub Date: 2023-07-14 , DOI: 10.1016/j.jwpe.2023.103987
Microplastics (MPs) have become emerging environmental pollutants worldwide. Wastewater treatment plants (WWTPs) are considered to be the major source and sink of MPs in the terrestrial and aquatic environment. The present study has been carried out for Nanjing, a typical Yangtze River Delta city in China. In this work, the abundance and characteristics of MPs were investigated in the influent of four WWTPs, and the removal effect of different treatment processes was studied in the two advanced tertiary treatment WWTPs. In the influent, the abundance of MPs of industrial WWTPs (IWWTPs) was higher than that of municipal WWTPs (MWWTPs), with a dominant size of 38–63 μm. MP shapes were mainly distributed in fragments and fibers, with polymer species of polypropylene (PP) and polyethylene (PE). In the final effluent, MPs were removed by 93.81 % in IWWTPs versus 88.10 % in MWWTPs, which were mainly influenced by the tertiary treatment technology. The tertiary treatment showed significant differences with the removal efficiency of 61.58 % in IWWTPs, equipped with a high-density sediment tank, and 30.40 % in MWWTPs, equipped with a denitrification filter. This study provides comprehensive information about the MPs' characteristics and fate contained in different sewage of WWTPs and analyzes the tertiary treatment effect of MPs, expecting to provide constructive support for the improvement of management strategies in WWTPs technologies.
Detail
Applying mass flow analysis and aeration optimization strategy to reduce energy consumption of a full-scale anaerobic/anoxic/oxic system
Particle and Fibre Toxicology ( IF 9.112 ) Pub Date: 2023-07-14 , DOI: 10.1016/j.jwpe.2023.104037
A systematic aeration control strategy aiming at energy saving was proposed using a comprehensive model composing of a mass flow analysis (MFA) module, an oxygen transfer rate (OTR) module and an aeration optimization module. The model was calibrated and validated using data sets from a full-scale anaerobic/anoxic/oxic (AAO) process wastewater treatment plant (WWTP). The MFA module was extended with a detailed description of total oxygen demand (TOD). The oxygen supply was predicted considering the negative correlation between soluble COD and α factor, which quantified the dynamic effect of wastewater contaminants on aeration equipment. Energy saving potential (ESP) was assessed via model-predictive optimum air supply. After the implementation of the aeration control strategy, the ESP of the blowers was reduced from 26.3 % to 12.2 %, without worsening the overall pollutant removal. As the aeration system can respond in advance to the varying influent characteristics, model-predictive control together with sensor-based control holds promise for application in full-scale WWTPs for energy conservation.
Detail
Chemical functionalization of drinking water treatment residuals with calcium silicate hydrate to treat metal-enriched waters
Particle and Fibre Toxicology ( IF 9.112 ) Pub Date: 2023-07-11 , DOI: 10.1016/j.jwpe.2023.103884
Drinking water treatment residuals (DWTRs) provide an opportunity to further embrace circular economy in the urban water cycle. DWTRs surface properties can be improved by chemical functionalization to enhance the pollutant removal performance. Fe/Al-DWTRs were functionalized with nanostructured calcium silicate (nanoCSH) to remove Cu(II) and As(V) from rivers, simulating an accidental acid spill. Model raw DWTRs were generated using raw water. DWTRs were physicochemically characterized by a multi-technique approach (SEM-EDS, FT-IR, BET, XRD). Sorption experiments were performed using Cu(II) and As(V) by varying the initial pH and DWTRs doses. Compared with raw DWTRs, NanoCSH_DWTRs demonstrated a higher removal efficiency in acidic settings, faster removal rates, and higher effectiveness at lower dosages. Kinetic and equilibrium sorption experiments were performed. Experiments simulating accidental Cu and As pollution from acid drainage revealed that NanoCSH_DWTRs had a higher collective removal of As(V) when Cu(II) was present, most likely due to the synergistic relationship formed by the tertiary metal-surface complexes. An application approach was implemented using theoretical case studies. NanoCSH_DWTRs reduced the dose required to treat metal(loid)-enriched water compared to raw DWTRs. NanoCSH_DWTRs would provide an alternative as a first line of defense against the accidental release of acidic drainage.
Detail
Mesoporous cobalt oxide nanoparticles synthesized by a sonochemical method in the presence of a deep eutectic solvent for oxidative sonophotocatalytic decomposition of caffeine
Particle and Fibre Toxicology ( IF 9.112 ) Pub Date: 2023-07-20 , DOI: 10.1016/j.jwpe.2023.104056
Herein, for the first time, we have prepared mesoporous Co3O4 nanoparticles (NPs) by the ultrasound-assisted method in the presence of deep eutectic solvent (DES) for sonophotocatalytic degradation of caffeine (CAF). The porosity, crystallinity, and morphology of the as-synthesized NPs were investigated by using Brunauer-Emmett-Teller (BET), X-ray diffraction (XRD), and transmission electron microscopy (TEM) techniques. The as-prepared NPs were applied in sonophotocatalytic, photocatalytic, and sonocatalytic degradation of CAF in low energy and low-frequency ultrasound at neutral pH. The sonophotocatalytic process was the most effective in degrading CAF, reaching about 99.5 % in less than an hour with a pseudo-first-order rate constant of 0.0902 min−1. The photocatalytic and sonocatalytic processes degraded 83.4 % and 22.7 % of CAF, respectively, with lower rate constants of 0.0288 and 0.0049 min−1. Notably, the simultaneous application of UV light and ultrasound irradiation in a sonophotocatalytic decomposition process had a positive synergy effect of about 62.64 %. The commercial tablet was degraded by the optimum sonophotocatalytic process to prove the applicability of the catalyst. The reusability test of the NPs was examined, and after four consecutive uses, the NPs had negligible fading of their sonophotocatalytic performance. Due to the excellent sonophotocatalytic performance of the NPs, it is a suitable candidate for a broad range of environmental and remediation applications.
Detail
Holistic effect of operating conditions and purification methods on the pollution characteristics of washing water and biodiesel quality
Particle and Fibre Toxicology ( IF 9.112 ) Pub Date: 2023-07-18 , DOI: 10.1016/j.jwpe.2023.103989
This study aimed to optimize the experimental conditions in terms of converting waste cooking oil to biodiesel and minimizing contaminants in the washing water. The statistical interactions of the experimental conditions such as alcohol:oil ratio, catalyst ratio, temperature and reaction time on the biodiesel and the washing water quality were determined. Aqueous and dry washing methods were carried out and optimum alcohol:oil and catalyst ratios were obtained as 30 % (molar ratio 3:1) and 1 %, respectively, for both methods. Kinematic viscosity, density and pH of the biodiesel and chemical oxygen demand (COD), phosphate (PO4), total nitrogen (TN), conductivity, pH, absorbance values, metals and long-chain fatty acid composition of the washing water were measured. It was concluded that COD and fatty acid concentrations of the washing water have significantly decreased to 10,015 mg/L and 7 mg/L, respectively, at the optimum conditions. Long-chain fatty acid composition in the wastewater was determined to be related with the experimental conditions and the quality of produced biodiesel. It was observed that types and concentrations of the fatty acids increased in the waste washing water of biodiesel at low alcohol and catalyst ratios. As an important contribution to the literature, fatty acids passing from biodiesel into wastewater were determined by gas chromatography and their relation to COD was analyzed. Besides linear correlation was found between fatty acids and COD. The increase of metals in waste washing water thought to be as a result of frying process in the metallic containers.
Detail
Microplastics in wastewater treatment plants: A review of the occurrence, removal, impact on ecosystem, and abatement measures
Particle and Fibre Toxicology ( IF 9.112 ) Pub Date: 2023-07-18 , DOI: 10.1016/j.jwpe.2023.104039
Microplastics are ubiquitous in the environment which has attracted increasing environmental, health, socio-economic, and regulatory concerns. Exposure to these emerging pollutants has been associated with certain disorders in both animals and humans. Wastewater treatment plants (WWTPs) are a reservoir of microplastics due to the diverse influent sources. They also serve as a point source of microplastics pollution in the environment due to their inability to completely remove these pollutants in the final effluent. The present review discusses the physicochemical properties - shapes, polymer composition, and sizes of microplastics present in WWTPs. The impact of these properties on microplastics removal efficiency in WWTPs and the other factors influencing their occurrence and removal are further elucidated. The impact of effluent microplastics on the environment is also provided. Finally, microplastics abatement measures such as redesigning washing machine filters and the efficacy of policies on regulating plastics pollution are highlighted. Investigations into microplastics mass instead of particle number only, will constitute a future research direction which will increase our understanding of microplastics nexus in wastewater pollution and treatment.
Detail
Nitrogen-containing malodorous gas pollutants emission characteristics and health risk assessment from an A/O wastewater treatment plant
Particle and Fibre Toxicology ( IF 9.112 ) Pub Date: 2023-07-13 , DOI: 10.1016/j.jwpe.2023.103961
Unpleasant odorous emitted from wastewater treatment plants (WWTPs) have been of great concern for many years, especially among local communities with high population density. Knowledge about characteristics of odorous gas release from WWTP can assist in developing gas pollution reduction technologies. This study investigated the emission and variation of NH3 and organic amines (CH3NH2, C2H6NH, and C3H9N) at the water-air interface and concentrations of ambient air exposure from different treatment units in a wastewater treatment plant in North China, which uses the anaerobic/oxic (A/O) treatment process. Results demonstrated that NH3 and C2H6NH emission fluxes had followed a descending order of aeration treatment units > non aeration treatment units. NH3 and C2H6NH achieved the highest release concentration throughout the whole wastewater treatment process, where 0.0023 g of NH3 and 0.0018 g of C2H6NH were emitted during the treatment of 1 m3 wastewater, while CH3NH2 and C3H9N had never been detected. The emission of NH3 and C2H6NH from biological aeration tanks account for 98 % and 95 % of the total discharge of wastewater treatment plant, respectively. The odor pollution of NH3 and C2H6NH in the ambient air of different treatment units of WWTP was the most serious in summer. At the sensory level, NH3 dominated the malodorous effect and its exposure concentration posed a certain non carcinogenic risk to workers in wastewater treatment plant.
Detail
Peroxymonosulfate-based photodegradation of naproxen by stimulating (Mo, V, and Zr)-carbide nanoparticles
Particle and Fibre Toxicology ( IF 9.112 ) Pub Date: 2023-07-11 , DOI: 10.1016/j.jwpe.2023.104027
Molybdenum carbide (Mo2C), vanadium carbide (VC), and zirconium carbide (ZrC) nanoparticles (NPs) were investigated systematically as photocatalysts for the stimulation of peroxymonosulfate (PMS) for the degradation of naproxen (NX) under visible light. Characterizations of the samples by XRD, XPS, SEM, UV/PL, and BET were performed. In particular, the impact of exogenous variables on NX degradation was thoroughly and methodically investigated. 80.47 % of NX was decomposed over 60 min with 0.75 g/L PMS and ZrC at pH 3. ZrC NPs showed higher photocatalytic/photo-piezocatalytic properties in the degradation of NX compared to VC and Mo2C NPs. The substantial rise in the reaction rate of NX in ZrC/PMS-based photo-degradation can be attributed to the larger surface area, mesoporous, narrow energy bandgap (Eg), and lower intensity of photoelectrons and holes recombining of ZrC NPs. Due to their substantial photocatalytic efficacy and significant piezo-photocatalytic properties, all NPs are viable candidates for piezo-photocatalytic/photocatalytic degradation. The degradation of NX was then seen in the active species scavenging studies, in which sulfate radicals, hydroxyl radicals, holes, and superoxide radicals were involved. According to continuous cycle studies, the ZrC NPs also had excellent durability and reusability. Additionally, the potential paths for NX degradation were proposed based on the study of LC-MS, and the degradation mechanism of NX was clarified. Based on the superior stability and reusability of ZrC NPs after 5 successive cycles, this material is anticipated to be utilized in the future for the treatment of wastewater, containing pharmaceuticals.
Detail
SCI Journal Division of the Chinese Academy of Sciences
Major Disciplines Sub Discipline TOP Summarize
医学1区 TOXICOLOGY 毒理学1区 Not Not
Supplementary Information
Self Citation Rate H-index SCI Inclusion Status PubMed Central (PML)
4.30 67 Science Citation Index Science Citation Index Expanded Not
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